Cas no 540514-69-0 (1-(3-Chlorophenyl)-5-nitro-1H-benzimidazole)

• Product Name: 1-(3-Chlorophenyl)-5-nitro-1H-benzimidazole
• CAS No: 540514-69-0
• MF: C₁₃H₈ClN₃O₂
• MW: 273.674521446228
• MDL: MFCD03197016
• CID: 3085877
• PubChem ID: 1250244
• Update Time: 2025-04-21

1-(3-Chlorophenyl)-5-nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-5-nitro-1H-benzo[d]imidazole
• 1-(3-chlorophenyl)-5-nitro-1H-benzimidazole
• CS-0322954
• 1-(3-chlorophenyl)-5-nitro-1H-1,3-benzodiazole
• AKOS003292514
• H34124
• MFCD03197016
• 1-(3-chlorophenyl)-5-nitrobenzimidazole
• 1H-benzimidazole, 1-(3-chlorophenyl)-5-nitro-
• 540514-69-0
• SR-01000294391-1
• ALBB-023735
• LS-07506
• SR-01000294391
• 1-(3-Chlorophenyl)-5-nitro-1H-benzimidazole

• MDL： MFCD03197016
• Inchi： 1S/C13H8ClN3O2/c14-9-2-1-3-10(6-9)16-8-15-12-7-11(17(18)19)4-5-13(12)16/h1-8H
• InChI Key： CMRQVHRNOKBIQN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.0305042Da
• Monoisotopic Mass: 273.0305042Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų